Cas no 105-13-5 (4-Methoxybenzyl alcohol)

4-Methoxybenzyl alcohol structure

4-Methoxybenzyl alcohol structure

Product Name:4-Methoxybenzyl alcohol

CAS No:105-13-5

Molecular Formula:C₈H₁₀O₂

Molecular Weight:138.1638

MDL:MFCD00004653

CID:35315

PubChem ID:7738

4-Methoxybenzyl alcohol Properties

Names and Identifiers

- (4-Methoxyphenyl)methanol
- p-Anise Alcohol
- p-Anisyl alcohol
- 4-Methoxybenzyl alcohol
- Anis
- alcohol
- Anisy
- Anisi
- Benzenemethanol, 4-methoxy-
- 4-ANISE ALCOHOL
- 4-ANISYL ALCOHOL
- 4-ANISIC ALCOHOL
- ANISYL ALCOHOL
- ANISIC ALCOHOL
- ANISE ALCOHOL
- ANIS ALCOHOL
- METHOXYBENZYL ALCOHOL
- METHOXYBENZYLALCOHOL(4-)
- FEMA 2099
- 4-methoxy-benzenemethano
- 4-Methoxybenzenemethanol
- 4-methoxy-Benzenemethanol
- p-methoxy-benzyl alcohol
- 4-Methoxybenzyl alcohol
- 4-Methoxybenzyl Alco
- 2-Amin
- 4,6-DIHYDROXY-2-METHYLPYRIMIDINE
- 4-hydroxymethyl-1-methoxybenzene
- 4-MeO-C6H4CH2OH
- 4-methoxybenzothiazole-2-ylamine
- 4-methoxy-benzylalcohol
- 4-Methoxyphenol
- 4-METHOXYPHENYLMETHANOL
- ANISALKOHOL
- Anysyl alcohol
- p-Anisalcohol
- p-anisolalcohol
- Anise Alcohol
- +Expand
- MDL： MFCD00004653
- InChIKey： MSHFRERJPWKJFX-UHFFFAOYSA-N
- Inchi： 1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3
- SMILES： COC1=CC=C(C=C1)CO
- BRN： 636654

Computed Properties

Exact Mass: 138.06800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 138.068
Heavy Atom Count: 10
Complexity: 85.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.5A^2

Experimental Properties

LogP: 1.18750
PSA: 29.46000
Merck: 665
Refractive Index: n20/D 1.544(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 259 °C(lit.)
Melting Point: 22-25 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
FEMA: 2099 | ANISYL ALCOHOL
Solubility: alcohol: freely soluble
Color/Form: 2000 μg/mL in methanol
Color/Form: Colorless or light yellow liquid or solid.
PH: 6.3 (10g/l, H2O, 20℃)
Solubility: It is easily soluble in ethanol and diethyl ether and almost insoluble in water.
Density: 1.113 g/mL at 25 °C(lit.)

4-Methoxybenzyl alcohol Security Information

Symbol: GHS07
RTECS：DO8925000
WGK Germany：1
Safety Term：S26-S36
Safety Instruction： S26-S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：−20°C
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 1.2 ml/kg (Woodart)
Explosive Limit：0.9-7.3%(V)

4-Methoxybenzyl alcohol Customs Data

HS CODE：29094990
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Methoxybenzyl alcohol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AB45078-25g	4-Methoxybenzyl alcohol	105-13-5	98%	25g	$9.00	2024-04-20
abcr	AB117703-100 g	4-Methoxybenzyl alcohol, 98%; .	105-13-5	98%	100g	€80.10	2023-05-10
Ambeed	A140857-25g	(4-Methoxyphenyl)methanol	105-13-5	98%	25g	$11.0	2024-05-30
Apollo Scientific	OR18325-100g	4-Methoxybenzyl alcohol	105-13-5	98%	100g	£10.00	2024-05-25
Crysdot LLC	CD12183703-100g	(4-Methoxyphenyl)methanol	105-13-5	98%	100g	$61	2024-07-18
Enamine	EN300-16200-0.05g	(4-methoxyphenyl)methanol	105-13-5	96%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D954088-5000g	4-Methoxybenzyl alcohol	105-13-5	98%	5000g	$260	2022-05-25
Life Chemicals	F0001-0102-0.25g	4-Methoxybenzyl alcohol	105-13-5	95%+	0.25g	$18.0	2023-09-07
Oakwood	094474-5g	p-Anisyl alcohol	105-13-5	99%	5g	$10.00	2024-07-19
OTAVAchemicals	1778902-50MG	(4-methoxyphenyl)methanol	105-13-5	95%	50MG	$29	2023-07-05

4-Methoxybenzyl alcohol Synthesis

4-Methoxybenzyl alcohol Suppliers

atkchemica

Gold Member

Audited Supplier

(CAS:105-13-5)(4-Methoxyphenyl)methanol

Order Number:CL15089

Stock Status:in Stock

Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:36

Price($):discuss personally

Product official link

4-Methoxybenzyl alcohol Related Literature

1. An aerobic oxidation of alcohols into carbonyl synthons using bipyridyl-cinchona based palladium catalyst

Ravi Kumar Cheedarala,Ramasamy R. Chidambaram,Ayyanar Siva,Jung Il Song RSC Adv. 2021 11 32942
2. Layer by layer supported laccase on lignin nanoparticles catalyzes the selective oxidation of alcohols to aldehydes

Davide Piccinino,Eliana Capecchi,Lorenzo Botta,Paolo Bollella,Riccarda Antiochia,Marcello Crucianelli,Raffaele Saladino Catal. Sci. Technol. 2019 9 4125
3. Designed pincer ligand supported Co(ii)-based catalysts for dehydrogenative activation of alcohols: Studies on N-alkylation of amines, α-alkylation of ketones and synthesis of quinolines

Anshu Singh,Ankur Maji,Mayank Joshi,Angshuman R. Choudhury,Kaushik Ghosh Dalton Trans. 2021 50 8567
4. Discovering the role of N-heterocyclic carbene as hydrogen borrowing organocatalyst: metal-free, direct N-alkylation of amines with benzyl alcohols

Richa Sharma,Abdul Rahaman T A,Janmejaya Sen,Irina V. Mashevskaya,Sandeep Chaudhary Org. Chem. Front. 2023 10 730
5. Mono-, tri- and polynuclear copper(ii) complexes of Schiff-base ligands: synthesis, characterization and catalytic activity towards alcohol oxidation

Aradhita Bhattacharjee,Shibashis Halder,Koushik Ghosh,Corrado Rizzoli,Partha Roy New J. Chem. 2017 41 5696
6. Layer by layer supported laccase on lignin nanoparticles catalyzes the selective oxidation of alcohols to aldehydes

Davide Piccinino,Eliana Capecchi,Lorenzo Botta,Paolo Bollella,Riccarda Antiochia,Marcello Crucianelli,Raffaele Saladino Catal. Sci. Technol. 2019 9 4125
7. Organochalcogen ligands in catalysis of oxidation of alcohols and transfer hydrogenation

Preeti Oswal,Aayushi Arora,Siddhant Singh,Divyanshu Nautiyal,Sushil Kumar,Gyandshwar Kumar Rao,Arun Kumar Dalton Trans. 2020 49 12503
8. Novel oxovanadium(iv) complexes with 4-acyl pyrazolone ligands: synthesis, crystal structure and catalytic activity towards the oxidation of benzylic alcohols

Sanjay Parihar,R. N. Jadeja,Vivek K. Gupta RSC Adv. 2014 4 10295
9. New mediators for the enzyme laccase: mechanistic features and selectivity in the oxidation of non-phenolic substrates

Paola Astolfi,Paolo Brandi,Carlo Galli,Patrizia Gentili,Maria Francesca Gerini,Lucedio Greci,Osvaldo Lanzalunga New J. Chem. 2005 29 1308
10. Ruthenium(ii) complexes containing a phosphine-functionalized thiosemicarbazone ligand: synthesis, structures and catalytic C–N bond formation reactions via N-alkylation

Rangasamy Ramachandran,Govindan Prakash,Sellappan Selvamurugan,Periasamy Viswanathamurthi,Jan Grzegorz Malecki,Wolfgang Linert,Alexey Gusev RSC Adv. 2015 5 11405

Related Categories

105-13-5 (4-Methoxybenzyl alcohol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:105-13-5)4-Methoxybenzyl alcohol

sfd3798

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:105-13-5)(4-Methoxyphenyl)methanol

A15090

Purity:99%

Quantity:5kg

Price($):390.0